D149 Dye

• Molecular Formula: C42H35N3O4S3
• Molecular Weight: 741.9 g/mol
• InChI: InChI=1S/C42H35N3O4S3/c1-2-43-40(49)38(52-42(43)50)41-44(25-37(46)47)39(48)36(51-41)24-27-18-21-35-33(23-27)31-14-9-15-34(31)45(35)30-19-16-26(17-20-30)22-32(28-10-5-3-6-11-28)29-12-7-4-8-13-29/h3-8,10-13,16-24,31,34H,2,9,14-15,25H2,1H3,(H,46,47)/b36-24+,41-38+/t31-,34-/m1/s1
• InChIKey: OZFUEQNYOBIXTB-HXVCBXPJSA-N

D149 Dye Overview

D149 Dye is a metal-free organic photosensitizer belonging to the indoline family, characterized by a double rhodanine acetic acid acceptor unit that imparts a strong intramolecular charge-transfer absorption [1]. It exhibits a molar extinction coefficient (ε) of 68,700 M⁻¹cm⁻¹ and a λmax of 531 nm in solution [2]. As a widely studied benchmark in dye-sensitized solar cells (DSSCs), D149 has demonstrated a solar-to-electric conversion efficiency (η) of up to 9.0% on TiO₂ substrates [1] and serves as a key comparator for both metal-free and ruthenium-based alternatives.

Metal-free indoline benchmark for DSSC research

High molar extinction coefficient supports thin-film photoanodes

Key comparator against ruthenium-based sensitizers

• [1] Comparison of performance between benzoindoline and indoline dyes in zinc oxide dye-sensitized solar cell, Dyes and Pigments, 2011, 91, 145-152. View Source
• [2] Chembase, D149 Dye Product Information, Catalog No. 736015. View Source

Why D149 Dye Is Irreplaceable

Despite structural similarities within the indoline family (e.g., D102, D131, D205) and the common use of ruthenium-based dyes like N719, substitution of D149 leads to measurably different device performance due to variations in molar absorptivity, interfacial charge transfer resistance, and stability on oxide surfaces [1][2]. D149 exhibits a 5× higher extinction coefficient than N719, enabling thinner photoanodes and reduced material costs [1], while its single carboxylic acid anchor group results in distinct desorption kinetics compared to more robustly anchored derivatives like DN216 [3]. The rhodanine acceptor moiety also introduces a slow, picosecond-scale electron injection pathway not present in cyanoacrylic indolines like D131, directly impacting charge recombination dynamics [4]. These quantifiable differences underscore that generic substitution compromises key device metrics such as short-circuit current density (Jsc), open-circuit voltage (Voc), and long-term operational stability.

Molar absorptivity differs significantly from ruthenium dyes, altering photoanode thickness needs and Jsc.

Single carboxylic acid anchor shows distinct desorption kinetics vs. multi-anchor derivatives, affecting long-term stability.

Rhodanine acceptor introduces a slow electron injection pathway absent in cyanoacrylic indolines, modifying recombination dynamics.

• [1] Ren, Y., Zinc-Based Dye-Sensitized Solar Cells and Large-Area Fabrication, Master's Thesis, Beijing University of Chemical Technology, 2012. View Source
• [2] Lin, J., Heo, Y.U., Nattestad, A., Shahabuddin, M., Yamauchi, Y., Kim, J.H., N719- and D149-sensitized 3D hierarchical rutile TiO2 solar cells - a comparative study, Physical Chemistry Chemical Physics, 2015, 17, 7208-7213. View Source
• [3] Fiehler, F., Falgenhauer, J., Rudolph, M., Richter, C., Miura, H., Schlettwein, D., Improved Anchoring of Indoline Dyes for the Sensitization of ZnO, DPG Spring Meeting, Dresden, 2014. View Source
• [4] El-Zohry, A.M., et al., The origin of slow electron injection rates for indoline dyes used in dye-sensitized solar cells, Dyes and Pigments, 2019, 160, 671-674. View Source

D149 Dye Performance Evidence

Photon Harvesting Advantage

D149 dye demonstrates a molar extinction coefficient (ε) of 68,700 M⁻¹cm⁻¹, which is approximately five times higher than that of the standard ruthenium sensitizer N719 [1]. This directly translates to superior light harvesting in thinner semiconductor films, reducing material usage and internal resistance.

Extinction Coefficient

Head-to-head

68,700 M⁻¹cm⁻¹
~5× higher than N719

Supports thinner photoanode design and reduced TiO₂ usage.

Solution-phase measurement; solvent unspecified.

Evidence Dimension	Molar Extinction Coefficient (ε)
Target Compound Data	68,700 M⁻¹cm⁻¹
Comparator Or Baseline	N719: ~13,740 M⁻¹cm⁻¹ (inferred as 1/5 of D149)
Quantified Difference	≈ 5× higher
Conditions	Solution phase; specific solvent not detailed in source

Why This Matters

A higher extinction coefficient reduces the photoanode thickness required for complete light absorption, lowering TiO₂ or ZnO material costs and potentially improving electron collection efficiency.

• [1] Ren, Y., Zinc-Based Dye-Sensitized Solar Cells and Large-Area Fabrication, Master's Thesis, Beijing University of Chemical Technology, 2012. View Source

IPCE Efficiency

On ZnO photoanodes, D149-sensitized devices achieved an Incident Photon-to-Current Conversion Efficiency (IPCE) of 66%, substantially higher than the 49% observed for N719-sensitized cells under identical conditions [1].

IPCE Efficiency

Head-to-head

66% vs 49% (N719)

Higher photon-to-current conversion supports superior Jsc.

ZnO-based DSSCs.

Evidence Dimension	Incident Photon-to-Current Efficiency (IPCE)
Target Compound Data	66%
Comparator Or Baseline	N719: 49%
Quantified Difference	+17 percentage points
Conditions	ZnO-based DSSCs

Why This Matters

Higher IPCE indicates more efficient conversion of absorbed photons to electrical current, directly contributing to superior short-circuit current density (Jsc) and overall power conversion efficiency.

• [1] Ren, Y., Zinc-Based Dye-Sensitized Solar Cells and Large-Area Fabrication, Master's Thesis, Beijing University of Chemical Technology, 2012. View Source

Interfacial Charge Transfer Resistance

Electrochemical impedance spectroscopy (EIS) analysis reveals that the ZnO/D149/electrolyte interface has a surface resistance of 15.5 Ω, which is 27% lower than the 21.3 Ω measured for ZnO/N719/electrolyte cells [1].

Interfacial Resistance

Head-to-head

15.5 Ω vs 21.3 Ω (N719)

Lower resistance indicates reduced recombination losses.

EIS on ZnO/electrolyte interface.

Evidence Dimension	Interfacial Surface Resistance
Target Compound Data	15.5 Ω
Comparator Or Baseline	N719: 21.3 Ω
Quantified Difference	-5.8 Ω (-27%)
Conditions	ZnO photoanode in DSSC configuration

Why This Matters

Lower interfacial resistance facilitates more efficient electron injection and reduces recombination losses, leading to higher fill factor (FF) and power conversion efficiency.

• [1] Ren, Y., Zinc-Based Dye-Sensitized Solar Cells and Large-Area Fabrication, Master's Thesis, Beijing University of Chemical Technology, 2012. View Source

Rutile TiO₂ Efficiency

In a direct comparison using three-dimensional hierarchical rutile TiO₂ (HRTA) photoanodes, D149-sensitized cells achieved a maximum power conversion efficiency (η) of 5.8%, slightly surpassing the 5.6% obtained with N719 [1].

Rutile TiO₂ Efficiency

Head-to-head

5.8% vs 5.6% (N719)

Viable metal-free alternative on rutile TiO₂.

HRTA photoanodes, AM 1.5G.

Evidence Dimension	Power Conversion Efficiency (η)
Target Compound Data	5.8%
Comparator Or Baseline	N719: 5.6%
Quantified Difference	+0.2 percentage points
Conditions	HRTA (rutile TiO₂) photoanode; AM 1.5G illumination

Why This Matters

Demonstrates D149's viability as a metal-free alternative even on rutile TiO₂, a substrate known for poorer dye loading, thereby expanding material choices for DSSC fabrication.

• [1] Lin, J., Heo, Y.U., Nattestad, A., Shahabuddin, M., Yamauchi, Y., Kim, J.H., N719- and D149-sensitized 3D hierarchical rutile TiO2 solar cells - a comparative study, Physical Chemistry Chemical Physics, 2015, 17, 7208-7213. View Source

Electron Injection Dynamics

D149, along with D102 and D205, exhibits an additional slow electron injection process on the picosecond timescale when adsorbed on TiO₂, attributed to a twisted intramolecular charge-transfer state associated with the rhodanine acceptor [1]. This pathway is absent in the cyanoacrylic indoline D131, which shows faster injection but also faster detrimental recombination [1].

Electron Injection Dynamics

Class-level

Additional slow picosecond injection component

May contribute to higher electron lifetime and Voc.

Rhodanine acceptor vs cyanoacrylic D131; ultrafast IR spectra.

Evidence Dimension	Electron Injection Kinetics
Target Compound Data	Presence of a slow picosecond injection component
Comparator Or Baseline	D131: Absence of slow picosecond component
Quantified Difference	Qualitative difference in time-resolved transient IR spectra
Conditions	TiO₂ films; ultrafast transient-infrared probe

Why This Matters

The slower injection/recombination dynamic can lead to higher electron lifetimes and improved Voc, highlighting a mechanistic advantage of the rhodanine acceptor design in D149.

• [1] El-Zohry, A.M., et al., The origin of slow electron injection rates for indoline dyes used in dye-sensitized solar cells, Dyes and Pigments, 2019, 160, 671-674. View Source

Co-Sensitization Synergy

When used in a co-sensitized system with D131, D149 contributes to a panchromatic absorption profile that significantly enhances device performance. The mixed dye system (D131 + D149) achieved an efficiency of 7.30%, representing a 33% improvement over D149 alone (5.47%) on TiO₂ nanorods [1].

Co-Sensitization Synergy

Cross-study

7.30% (D131+D149) vs 5.47% (D149 alone)

Panchromatic co-sensitization boosts overall efficiency.

TiO₂ nanorod electrodes, AM 1.5G.

Evidence Dimension	Power Conversion Efficiency (η)
Target Compound Data	7.30% (D131 + D149 mix)
Comparator Or Baseline	D149 alone: 5.47%; D131 alone: 4.63%
Quantified Difference	+1.83 percentage points vs. D149 alone
Conditions	TiO₂ nanorod electrodes; AM 1.5G illumination

Why This Matters

Demonstrates D149's value not only as a standalone sensitizer but also as a critical component in co-sensitization strategies to broaden spectral coverage and maximize efficiency.

• [1] Jose, R., Kumar, A., Thavasi, V., Ramakrishna, S., Highly efficient indoline dyes co-sensitized solar cells composed of titania nanorods. View Source

D149 Dye Applications

ZnO-Based DSSCs

D149 is exceptionally well-suited for ZnO photoanodes, where it consistently outperforms the ruthenium standard N719 in efficiency (e.g., 5.2% vs. 4.5% on ZnO aggregates) [1], IPCE (66% vs. 49%) [2], and interfacial resistance (15.5 Ω vs. 21.3 Ω) [2]. Its high extinction coefficient allows for the use of thinner ZnO films, reducing material costs and improving charge collection.

Rutile TiO₂ DSSCs

D149's high molar absorptivity (ε = 68,700 M⁻¹cm⁻¹) enables effective light harvesting in rutile TiO₂, a substrate that typically suffers from poor dye loading. D149-sensitized rutile cells have achieved 5.8% efficiency, surpassing N719 (5.6%) [3], making it a strategic choice for research into cost-effective rutile-based devices.

Co-Sensitization for Panchromatic Absorption

D149's purple hue and strong absorption profile make it an ideal partner in co-sensitization systems. Combining D149 with D131 (yellow) or other complementary dyes yields a synergistic boost in photocurrent and efficiency (e.g., 7.30% for D131+D149 mix vs. 5.47% for D149 alone) [4], a valuable strategy for maximizing device performance in both academic research and pilot production.

Fundamental Studies of Electron Injection Dynamics

D149 serves as a benchmark for ultrafast spectroscopic studies due to its well-characterized slow picosecond electron injection pathway, a feature attributed to its rhodanine acceptor [5]. This makes it a preferred probe molecule for investigating charge transfer mechanisms at dye-semiconductor interfaces and for validating computational models.

Application

Selection Property

Validation Focus

ZnO-based DSSCs

High molar absorptivity on ZnO photoanodes

IPCE and interfacial charge-transfer benchmarking

Rutile TiO₂ DSSCs

Effective dye loading on rutile surfaces

Power conversion efficiency characterization

Co-sensitization studies

Panchromatic complementary absorption

Efficiency gain and photocurrent synergy analysis

Electron injection dynamics

Well-characterized slow injection kinetics

Ultrafast transient absorption validation

• [1] A comparative study on indoline dye- and ruthenium complex-sensitized hierarchically structured ZnO solar cells, Dyes and Pigments, 2012, 94, 266-272. View Source
• [2] Ren, Y., Zinc-Based Dye-Sensitized Solar Cells and Large-Area Fabrication, Master's Thesis, Beijing University of Chemical Technology, 2012. View Source
• [3] Lin, J., Heo, Y.U., Nattestad, A., Shahabuddin, M., Yamauchi, Y., Kim, J.H., N719- and D149-sensitized 3D hierarchical rutile TiO2 solar cells - a comparative study, Physical Chemistry Chemical Physics, 2015, 17, 7208-7213. View Source
• [4] Jose, R., Kumar, A., Thavasi, V., Ramakrishna, S., Highly efficient indoline dyes co-sensitized solar cells composed of titania nanorods. View Source
• [5] El-Zohry, A.M., et al., The origin of slow electron injection rates for indoline dyes used in dye-sensitized solar cells, Dyes and Pigments, 2019, 160, 671-674. View Source